Cas no 78619-09-7 (7-Oxabicyclo[4.1.0]hepta-2,4-diene,3-ethenyl-)

• Product name: 7-Oxabicyclo[4.1.0]hepta-2,4-diene,3-ethenyl-
• CAS No: 78619-09-7
• MF: C₈H₈O
• MW: 120.14852
• CID: 564398
• PubChem ID: 3035209

7-Oxabicyclo[4.1.0]hepta-2,4-diene,3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]hepta-2,4-diene,3-ethenyl-
• 1-vinylbenzene-3,4-oxide
• 4-ethenyl-7-oxabicyclo[4.1.0]hepta-2,4-diene
• 7-Oxabicyclo(4.1.0)hepta-2,4-diene, 3-ethenyl-
• 3-Vinyl-7-oxabicyclo(4.1.0)hepta-2,4-diene
• 7-Oxabicyclo(4.1.0)hepta-2,4-diene, 3-vinyl-
• BRN 4956239
• 3-ethenyl-7-oxabicyclo[4.1.0]hepta-2,4-diene
• 1-Vinylbenzene 3,4-oxide
• 78619-09-7
• AKOS006277093
• DTXSID80999908

• Inchi： InChI=1S/C8H8O/c1-2-6-3-4-7-8(5-6)9-7/h2-5,7-8H,1H2
• InChI Key： RALWWJZPMTULQM-UHFFFAOYSA-N
• SMILES： C=CC1=CC2C(O2)C=C1

Computed Properties

• Exact Mass: 120.058
• Monoisotopic Mass: 120.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.181
• Boiling Point: 192°C at 760 mmHg
• Flash Point: 63.6°C
• Refractive Index: 1.654